Cas no 77319-01-8 (cyclic adenosine 3',5'-diphosphate)

• Product Name: cyclic adenosine 3',5'-diphosphate
• CAS No: 77319-01-8
• MF: C₁₀H₁₃N₅O₉P₂
• MW: 409.185843229294
• CID: 566041
• Update Time: 2023-11-18

cyclic adenosine 3',5'-diphosphate Chemical and Physical Properties

Names and Identifiers

• Adenosine, cyclic3',5'-(P,P'-dihydrogen diphosphate) (9CI)
• cyclic adenosine 3',5'-diphosphate
• 6H-Furo[3,2-f]-1,3,5,2,4-trioxadiphosphocin, adenosine deriv.
• Adenosine, 3',5'-pyrophosphate (cyclic) (7CI)
• Adenosinecyclic 3',5'-diphosphate (6CI)
• 3',5'-Cycl app
• Adenosine 3',5'-pyrophosphate
• Cycl adenosine 3',5'-pyrophosphate
• Adenosine, cyclic 3',5'-(P,P'-dihydrogen diphosphate)
• CID 91884551

• Inchi： 1S/C10H13N5O9P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(22-10)1-21-25(17,18)24-26(19,20)23-7/h2-4,6-7,10,16H,1H2,(H,17,18)(H,19,20)(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
• InChI Key： RERXYUAQJJSBLI-KQYNXXCUSA-N
• SMILES： P1(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O2)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 656
• Topological Polar Surface Area: 201